Cas no 2137515-92-3 ((3-ethoxyoxan-3-yl)methanol)

• Product Name: (3-ethoxyoxan-3-yl)methanol
• CAS No: 2137515-92-3
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 6419492
• PubChem ID: 165785965
• Update Time: 2025-08-03

(3-ethoxyoxan-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-ethoxyoxan-3-yl)methanol
• 2H-Pyran-3-methanol, 3-ethoxytetrahydro-
• EN300-1143612
• (3-Ethoxytetrahydro-2H-pyran-3-yl)methanol
• 2137515-92-3

• Inchi： 1S/C8H16O3/c1-2-11-8(6-9)4-3-5-10-7-8/h9H,2-7H2,1H3
• InChI Key： AEPWGCXXABVEIJ-UHFFFAOYSA-N
• SMILES： C1OCCCC1(OCC)CO

Computed Properties

• Exact Mass: 160.109944368g/mol
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 238.8±20.0 °C(Predicted)
• pka: 14.81±0.10(Predicted)

Additional information on (3-ethoxyoxan-3-yl)methanol

Comprehensive Overview of (3-ethoxyoxan-3-yl)methanol (CAS No. 2137515-92-3): Properties, Applications, and Industry Insights

The chemical compound (3-ethoxyoxan-3-yl)methanol (CAS No. 2137515-92-3) has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and specialty chemicals. This oxygen-containing heterocycle features a unique molecular structure combining an ethoxy group with a tetrahydropyran ring, making it a valuable intermediate in organic synthesis. Researchers and industry professionals frequently search for terms like "synthesis of (3-ethoxyoxan-3-yl)methanol", "CAS 2137515-92-3 applications", and "tetrahydropyran derivatives in drug discovery", reflecting growing interest in this compound's potential.

From a structural perspective, (3-ethoxyoxan-3-yl)methanol belongs to the class of tetrahydropyran alcohols, characterized by a six-membered oxygen heterocycle with an ethoxy substituent at the 3-position and a hydroxymethyl functional group. This configuration provides exceptional stability while maintaining reactivity for further chemical transformations. Recent studies highlight its role as a chiral building block in asymmetric synthesis, particularly in the development of biologically active molecules. The compound's balanced lipophilicity and polarity make it particularly useful in medicinal chemistry, where researchers often inquire about "tetrahydropyran-based drug candidates" and "improving drug solubility with heterocycles".

The synthetic versatility of CAS 2137515-92-3 has positioned it as a key intermediate in multiple industrial sectors. In pharmaceutical applications, it serves as a precursor for various central nervous system (CNS) therapeutics and antiviral agents. The agrochemical industry utilizes derivatives of this compound in developing next-generation crop protection agents, with particular interest in its potential for creating environmentally friendly pesticides. These applications align with current market trends toward green chemistry solutions and sustainable synthetic methods, topics that dominate professional forums and search queries.

Recent advancements in flow chemistry and continuous manufacturing have opened new possibilities for the scalable production of (3-ethoxyoxan-3-yl)methanol. Industry reports indicate growing demand for efficient synthetic routes that minimize waste and energy consumption, addressing concerns about process intensification and atom economy. The compound's stability under various reaction conditions makes it particularly suitable for these modern production techniques. Professionals frequently search for information on "continuous flow synthesis of oxygen heterocycles" and "scaling up tetrahydropyran derivatives", reflecting these technological shifts.

Quality control and analytical characterization of 2137515-92-3 represent another area of significant interest. Advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are routinely employed to ensure compound purity and structural confirmation. The pharmaceutical industry's stringent requirements have led to increased searches for "spectroscopic data of (3-ethoxyoxan-3-yl)methanol" and "impurity profiling of CAS 2137515-92-3". These analytical challenges have spurred innovation in quality-by-design (QbD) approaches for complex heterocyclic compounds.

Looking toward future applications, researchers are exploring the potential of (3-ethoxyoxan-3-yl)methanol in material science and functional polymers. Its ability to serve as a multifunctional monomer has attracted attention for developing specialty coatings and adhesives with enhanced performance characteristics. This aligns with broader industry trends toward high-performance materials and smart polymers, topics that generate substantial search volume among materials scientists and chemical engineers.

From a regulatory perspective, CAS 2137515-92-3 has been evaluated for various safety and environmental parameters. While comprehensive toxicological data continues to be developed, current information suggests favorable profiles for industrial handling under standard precautions. Professionals often seek guidance on "safe handling of tetrahydropyran derivatives" and "environmental impact assessment of oxygen heterocycles", reflecting the chemical industry's commitment to responsible innovation and sustainable development.

The commercial availability of (3-ethoxyoxan-3-yl)methanol has expanded significantly in recent years, with multiple suppliers offering the compound at various purity grades. Market analysts note particular growth in demand from contract research organizations (CROs) and custom synthesis providers, driven by the pharmaceutical industry's outsourcing trends. Search patterns reveal strong interest in "reliable suppliers of CAS 2137515-92-3" and "custom synthesis of tetrahydropyran intermediates", indicating robust market activity surrounding this specialty chemical.

In conclusion, (3-ethoxyoxan-3-yl)methanol (CAS No. 2137515-92-3) represents a fascinating case study in the intersection of fundamental chemistry and applied science. Its diverse applications across multiple industries, combined with ongoing research into novel uses, ensure its continued relevance in the chemical landscape. As synthetic methodologies advance and new applications emerge, this compound will likely remain a subject of intense scientific and commercial interest, addressing current challenges in drug development, sustainable chemistry, and advanced materials.